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Compound of Interest

Compound Name: Dicyclohexyl ketone

Cat. No.: B1670488

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols, operational plans, and disposal
procedures for handling Dicyclohexyl ketone (CAS No. 119-60-8). Adherence to these
guidelines is critical for ensuring laboratory safety and responsible chemical management.

Hazard Identification and Personal Protective
Equipment (PPE)

Dicyclohexyl ketone is a combustible liquid that may cause skin and eye irritation.[1] While
specific toxicity data is limited, it is prudent to handle it as a potentially hazardous substance.[2]
Engineering controls, such as a certified chemical fume hood, should be the primary means of
exposure control.[2]

A comprehensive personal protective equipment strategy is mandatory. The following table
summarizes the required PPE for handling Dicyclohexyl ketone.
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Protection Type

Recommended Equipment

Rationale

Eye and Face Protection

Tightly fitting safety goggles
with side-shields (conforming
to EN 166 (EU) or NIOSH (US)
standards).[2]

To protect against splashes
that can cause serious eye

irritation.

Skin Protection

Gloves: Butyl rubber gloves
are recommended for
extended contact. Neoprene
may be considered for shorter
durations. Nitrile gloves are
generally not recommended
for ketones. Protective
Clothing: A chemically resistant
lab coat or apron.[3] For large
quantities, impervious clothing

is advised.

To prevent skin contact. While
specific breakthrough data for
Dicyclohexyl ketone is
unavailable, data for similar
ketones indicates poor
resistance for nitrile gloves.
Butyl rubber generally offers

good resistance to ketones.

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor cartridge
is required if working outside of
a fume hood or if there is a risk

of generating aerosols.

To prevent inhalation of

potentially irritating vapors.

Quantitative Data Summary

The following table summarizes key quantitative data for Dicyclohexyl ketone and related

safety information.
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Property Value Reference
CAS Number 119-60-8

Molecular Formula Ci3H220

Molecular Weight 194.31 g/mol

Appearance Colorless to light yellow liquid

Boiling Point 138 °C at 13 mmHg

Density 0.986 g/mL at 25 °C

Flash Point >110 °C (>230 °F)

Occupational Exposure Limits

No specific limits have been
established for Dicyclohexyl
ketone. For the related

compound, Cyclohexanone

(CAS 108-94-1), the following

limits are established: - OSHA

PEL: 50 ppm (200 mg/m3)
TWA - NIOSH REL: 25 ppm
(200 mg/m?3) TWA - ACGIH
TLV: 20 ppm TWA, 50 ppm
STEL

Glove Breakthrough Time
(Estimated)

Butyl Rubber: > 116 minutes
(based on data for Methyl
Ethyl Ketone) Nitrile: Not
Recommended (general poor

resistance to ketones)

This is an estimate based on a
similar ketone. Specific testing
for Dicyclohexyl ketone is
recommended for critical

applications.

Operational Plan: Step-by-Step Handling

Procedures

Preparation and Engineering Controls

e Fume Hood: All handling of Dicyclohexyl ketone must be conducted in a properly

functioning and certified chemical fume hood.
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» Emergency Equipment: Ensure an eyewash station and safety shower are readily accessible
and have been recently tested.

o Labeling: Clearly label all containers with the chemical name, "Dicyclohexyl ketone," and
appropriate hazard warnings.

Handling the Liquid

o Don PPE: Before handling, put on all required personal protective equipment as outlined in
the table above.

» Dispensing: When transferring or dispensing the liquid, use a funnel or other appropriate
tools to minimize splashing and vapor generation.

o Container Management: Keep containers tightly closed when not in use to prevent the
escape of vapors.

Post-Handling

o Decontamination: Thoroughly decontaminate all work surfaces and equipment after use.

» Hand Washing: Wash hands thoroughly with soap and water after handling is complete, even
if gloves were worn.

o PPE Removal: Remove PPE carefully to avoid self-contamination.

Disposal Plan

All waste contaminated with Dicyclohexyl ketone is considered hazardous waste and must be
disposed of accordingly.

Waste Segregation and Collection

o Waste Container: Collect all Dicyclohexyl ketone waste, including unused material and
contaminated items, in a designated, chemically compatible, and leak-proof container with a
secure lid.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1670488?utm_src=pdf-body
https://www.benchchem.com/product/b1670488?utm_src=pdf-body
https://www.benchchem.com/product/b1670488?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Labeling: Clearly label the waste container as "Hazardous Waste," with the full chemical
name "Dicyclohexyl ketone," and any other required hazard information.

No Mixing: Do not mix Dicyclohexyl ketone waste with other waste streams unless
explicitly permitted by your institution's environmental health and safety (EHS) department.

Disposal of Contaminated PPE

Gloves and Disposables: Contaminated gloves, wipes, and other disposable materials
should be collected in a sealed bag and placed in the designated hazardous waste
container.

Reusable PPE: Decontaminate reusable PPE, such as safety goggles and face shields,
according to your institution's established procedures before reuse.

Final Disposal

Licensed Disposal Company: The final disposal of Dicyclohexyl ketone waste must be
handled by a licensed hazardous waste disposal company.

Institutional Procedures: Follow your institution's specific procedures for hazardous waste
pickup and disposal. Contact your EHS office for guidance.

Emergency Procedures
Spill Response

Evacuate: In case of a large spill, evacuate the immediate area and alert others.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Containment: For small spills, contain the liquid with an inert absorbent material (e.g.,
vermiculite, sand).

Cleanup: Wearing appropriate PPE, carefully collect the absorbed material using non-
sparking tools and place it in a sealed container for hazardous waste disposal.

Decontaminate: Clean the spill area with soap and water.
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First Aid

+ Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Seek medical attention.

+ Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. Seek medical attention if irritation develops.

¢ Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Workflow Diagram

Cleanup & Dispogal

Click to download full resolution via product page

Caption: Safe handling workflow for Dicyclohexyl ketone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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